6-Chloro-4-thiochromanol

• IUPAC Name: 6-chloro-3,4-dihydro-2H-thiochromen-4-ol
• InChI: InChI=1S/C9H9ClOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
• InChI Key: KGOKMXKVFZSSOE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C1O)C=C(C=C2)Cl
• Molecular Formula: C9H9ClOS
• Molecular Weight: 200.69 g/mol

Description

6-Chloro-4-thiochromanol is a sulfur-containing chromanol derivative characterized by a thiochroman backbone (a benzopyran system where oxygen is replaced by sulfur) with a hydroxyl (-OH) group at position 4 and a chlorine substituent at position 5. Thiochroman derivatives are notable for their enhanced lipophilicity compared to oxygen-containing chromans, which may influence membrane permeability and bioactivity .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Thiochromanones vs. Chromanones

Thiochromanones (sulfur-containing) and chromanones (oxygen-containing) differ in heteroatom identity, affecting electronic properties and reactivity.

Key Findings:

• Thiochromanones (e.g., 6-Chloro-2-methylthiochroman-4-one) exhibit antifungal activity, attributed to the ketone group and sulfur-enhanced lipophilicity .
• Chromanones (oxygen analogs) like 6-Chloro-4-(2-phenylethenyl)chroman-2-one show conformational rigidity due to their screw-boat pyranone ring, which may influence binding interactions .

Substituent Effects on Bioactivity

• Chlorine at Position 6 : Enhances electrophilicity and may improve binding to biological targets through halogen bonding .
• Hydroxyl vs. Ketone at Position 4: The hydroxyl group in 6-Chloro-4-thiochromanol may confer antioxidant properties, while ketone-containing derivatives (e.g., thiochromanones) are more reactive in nucleophilic additions .
• Amino Substituents: 6-Chlorothiochroman-4-amine hydrochloride’s amine group could enable salt formation (improving solubility) or serve as a pharmacophore in drug design .

Physicochemical Properties

• Conformational Flexibility : The dihedral angle between the chromane ring and substituents (e.g., 85.28° in 6-Chloro-4-(2-phenylethenyl)chroman-2-one) impacts molecular stacking and crystal packing .